4-Bromo-6-methyl-1H-indazol-3-amine;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Bromo-6-methyl-1H-indazol-3-amine dihydrochloride is a chemical compound with the CAS Number: 2503201-91-8 . It has a molecular weight of 299 and its IUPAC name is 4-bromo-6-methyl-1H-indazol-3-amine dihydrochloride . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H8BrN3.2ClH/c1-4-2-5 (9)7-6 (3-4)11-12-8 (7)10;;/h2-3H,1H3, (H3,10,11,12);2*1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound is a powder and is stored at room temperature . Unfortunately, other specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthetic Chemistry and Antimicrobial Activity
One of the primary applications of 4-Bromo-6-methyl-1H-indazol-3-amine; dihydrochloride in scientific research is in the synthesis of novel compounds with potential antimicrobial properties. For instance, Bektaş et al. (2007) synthesized various 1,2,4-triazole derivatives and evaluated their antimicrobial activities, finding some compounds exhibited good to moderate activities against test microorganisms, illustrating the compound's role in generating new antimicrobial agents (Bektaş, H., Karaali, N., Sahin, D., Demirbaş, A., Karaoglu, S., & Demirbas, N., 2007).
Corrosion Inhibition
Another significant area of research involves the exploration of triazole Schiff bases derived from 4-Bromo-6-methyl-1H-indazol-3-amine; dihydrochloride as corrosion inhibitors. Chaitra, Mohana, and Tandon (2015) investigated the efficacy of triazole Schiff bases on mild steel in acidic media and discovered that these compounds show promising corrosion inhibition properties, demonstrating the potential of 4-Bromo-6-methyl-1H-indazol-3-amine; dihydrochloride in industrial applications (Chaitra, T.K., Mohana, K., & Tandon, H.C., 2015).
Anticancer Research
The synthesis of compounds with potential anticancer activity also represents a critical application of 4-Bromo-6-methyl-1H-indazol-3-amine; dihydrochloride. For example, Bekircan et al. (2008) synthesized 4-Amino-3-p-methoxybenzyl-4,5-dihydro-1,2,4-triazole-5-one derivatives and screened them for anticancer activity against a panel of 60 cell lines, highlighting the compound's utility in developing new anticancer agents (Bekircan, O., Kucuk, M., Kahveci, B., & Bektaş, H., 2008).
Heterocyclic Chemistry
Research in heterocyclic chemistry also benefits from the use of 4-Bromo-6-methyl-1H-indazol-3-amine; dihydrochloride, as it serves as a building block for the synthesis of diverse heterocyclic compounds with potential biological activities. The work by Rajesh Kumar et al. (2011), which details a copper-catalyzed, one-pot synthesis of 2H-indazoles from 2-bromobenzaldehydes, primary amines, and sodium azide, exemplifies its role in creating compounds with varied biological functions (Rajesh Kumar, M., Park, A., Park, N., & Lee, S., 2011).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
4-bromo-6-methyl-1H-indazol-3-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrN3.2ClH/c1-4-2-5(9)7-6(3-4)11-12-8(7)10;;/h2-3H,1H3,(H3,10,11,12);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKPSHUOYZFRNOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=C1)Br)C(=NN2)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrCl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.99 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2503201-91-8 |
Source
|
Record name | 4-bromo-6-methyl-1H-indazol-3-amine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.